1. Home
  2. Product
  3. 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one
5-Methyl-3-phenyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one 5-Methyl-3-phenyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one
Brand Name: Vulcanchem
CAS No.: 141622-32-4
VCID: VC21111835
InChI: InChI=1S/C12H9N3OS2/c1-7-13-10-9(11(16)14-7)18-12(17)15(10)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14,16)
SMILES: CC1=NC2=C(C(=O)N1)SC(=S)N2C3=CC=CC=C3
Molecular Formula: C12H9N3OS2
Molecular Weight: 275.4 g/mol

5-Methyl-3-phenyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one

CAS No.: 141622-32-4

Cat. No.: VC21111835

Molecular Formula: C12H9N3OS2

Molecular Weight: 275.4 g/mol

* For research use only. Not for human or veterinary use.

5-Methyl-3-phenyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one - 141622-32-4

Specification

CAS No. 141622-32-4
Molecular Formula C12H9N3OS2
Molecular Weight 275.4 g/mol
IUPAC Name 5-methyl-3-phenyl-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
Standard InChI InChI=1S/C12H9N3OS2/c1-7-13-10-9(11(16)14-7)18-12(17)15(10)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14,16)
Standard InChI Key SBNWDVUYFCQHKQ-UHFFFAOYSA-N
Isomeric SMILES CC1=NC(=O)C2=C(N1)N(C(=S)S2)C3=CC=CC=C3
SMILES CC1=NC2=C(C(=O)N1)SC(=S)N2C3=CC=CC=C3
Canonical SMILES CC1=NC(=O)C2=C(N1)N(C(=S)S2)C3=CC=CC=C3

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19